4-Hydroxy-3,5-di(methoxy-d3)-benzoic acid
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Overview
Description
Syringic-d6 acid is deuterium labelled syringic acid, which is used in biological studies for electron transfer from plant phenolates to carotenoid radical cations with antioxidant interaction entering the Marcus theory inverted region.
One of the isotopic labelled form of syringic acid and could be used in some biological studies.
Scientific Research Applications
Crystalline Structure Analysis
The study of the crystalline structure of various alkoxy-substituted benzoic acids, including derivatives similar to 4-Hydroxy-3,5-di(methoxy-d3)-benzoic acid, reveals insights into their molecular features and packing arrangements. These structures, often forming H-bonded dimeric synthons, provide critical understanding in the field of molecular design and material science (Raffo et al., 2014).
Synthesis and Chemical Transformation
Research focused on the synthesis of specific derivatives of benzoic acids, including those structurally related to this compound, is significant in developing new chemical compounds and intermediates for various applications. This includes the creation of food additives and constituents for antibiotics (Dornhagen & Scharf, 1985).
Radiation-Induced Chemical Changes
Studies on the hydroxylation process induced by γ-radiation in benzoic acids provide valuable insights into radiation-induced chemical changes. This research can be crucial for applications in food irradiation and understanding the stability of chemical compounds under radiation exposure (Gaisberger & Solar, 2001).
Potentiometric Titration and Analytical Chemistry
The potentiometric titration of hydroxylated benzoic acids, akin to this compound, using artificial neural networks, is a significant advancement in analytical chemistry. It enhances the precision in determining the concentration of similar compounds (Aktaş & Yaşar, 2004).
Ionization Studies
Investigating the ionization characteristics of substituted benzoic acids, including this compound derivatives, is crucial for understanding their chemical behavior. This research contributes to the broader field of organic chemistry and the study of acid-base reactions (Srivastava, 1967).
Spectroscopic and Theoretical Studies
Spectroscopic and theoretical studies on molecular structures and vibrational spectra of hydroxylated benzoic acids contribute to a deeper understanding of their physical and chemical properties. This research is pivotal in material science, drug design, and molecular modeling (Mathammal et al., 2016).
Molecular Isomerism
Research into the rearrangements and isomerism in the molecular ion of benzoic acid derivatives, including those similar to this compound, sheds light on the complexity of molecular structures and their behavior under specific conditions, aiding in the field of mass spectrometry and molecular physics (Gillis & Porter, 1985).
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-Hydroxy-3,5-di(methoxy-d3)-benzoic acid involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "3,5-dimethoxybenzoic acid", "deuterated methanol", "sodium hydroxide", "deuterium oxide", "acetic anhydride", "pyridine", "hydrochloric acid", "sodium bicarbonate", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Methylation of 3,5-dimethoxybenzoic acid with deuterated methanol and sodium hydroxide to form 3,5-dimethoxybenzoic acid methyl ester-d3", "Step 2: Hydrolysis of 3,5-dimethoxybenzoic acid methyl ester-d3 with deuterium oxide and hydrochloric acid to form 3,5-dimethoxybenzoic acid-d3", "Step 3: Acetylation of 3,5-dimethoxybenzoic acid-d3 with acetic anhydride and pyridine to form 3,5-dimethoxybenzoic acid-d3 acetate", "Step 4: Hydrolysis of 3,5-dimethoxybenzoic acid-d3 acetate with sodium bicarbonate and water to form 4-Hydroxy-3,5-di(methoxy-d3)-benzoic acid" ] } | |
CAS No. |
84759-06-8 |
Molecular Formula |
C9H4O5D6 |
Molecular Weight |
204.21 |
InChI |
InChI=1S/C23H21N3O7S/c27-19(28)9-8-17(22(31)32)25-20(29)15-3-1-2-14(10-15)12-24-16-6-4-13(5-7-16)11-18-21(30)26-23(33)34-18/h1-7,10-11,17,24H,8-9,12H2,(H,25,29)(H,27,28)(H,31,32)(H,26,30,33)/b18-11-/t17-/m1/s1 |
InChI Key |
YITBSJALJWUAQA-LVSMMTLPSA-N |
SMILES |
C1=CC(=CC(=C1)CNC2=CC=C(C=C2)C=C3C(=O)NC(=O)S3)C(=O)NC(CCC(=O)O)C(=O)O |
boiling_point |
379.5±42.0 °C at 760 mmHg |
density |
1.3±0.1 g/cm3 |
Purity |
95% by HPLC; 98% atom D |
Related CAS |
530-57-4 (unlabelled) |
Synonyms |
(2R)-2-[[3-[[4-[(Z)-(2,4-dioxothiazolidin-5-ylidene)methyl]anilino]methyl]benzoyl]amino]pentanedioic acid; N-({3-[({4-[(Z)-(2,4-Dioxo-1,3-Thiazolidin-5-Ylidene)methyl]phenyl}amino)methyl]phenyl}carbonyl)-D-Glutamic Acid; VSV |
tag |
Benzoic Acid Impurities |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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